Cas no 1282370-72-2 (2-(1-Benzyl-1H-pyrazol-4-YL)aniline)

• Product Name: 2-(1-Benzyl-1H-pyrazol-4-YL)aniline
• CAS No: 1282370-72-2
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 5770696
• PubChem ID: 63338467
• Update Time: 2025-08-02

2-(1-Benzyl-1H-pyrazol-4-YL)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-BENZYL-1H-PYRAZOL-4-YL)ANILINE
• CS-0284194
• 1282370-72-2
• AKOS012642923
• EN300-1107346
• Benzenamine, 2-[1-(phenylmethyl)-1H-pyrazol-4-yl]-
• 2-(1-Benzyl-1H-pyrazol-4-YL)aniline

• Inchi： 1S/C16H15N3/c17-16-9-5-4-8-15(16)14-10-18-19(12-14)11-13-6-2-1-3-7-13/h1-10,12H,11,17H2
• InChI Key： UNNKNFXTBJIWPM-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C1C=CC=CC=1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.126597491g/mol
• Monoisotopic Mass: 249.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 460.6±38.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(1-Benzyl-1H-pyrazol-4-YL)aniline

Comprehensive Overview of 2-(1-Benzyl-1H-pyrazol-4-YL)aniline (CAS No. 1282370-72-2)

2-(1-Benzyl-1H-pyrazol-4-YL)aniline, with the CAS registry number 1282370-72-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives and features a benzyl-substituted pyrazole moiety, which contributes to its unique chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and material science due to its versatile reactivity and structural flexibility.

In recent years, the demand for heterocyclic compounds like 2-(1-Benzyl-1H-pyrazol-4-YL)aniline has surged, driven by advancements in medicinal chemistry and catalysis. The compound’s pyrazole-aniline hybrid structure makes it a promising candidate for designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting drug-resistant pathogens. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by chemists exploring green chemistry and atom-efficient methodologies.

From an industrial perspective, CAS 1282370-72-2 is valued for its role in developing high-performance materials, such as organic semiconductors and liquid crystals. These applications resonate with the growing interest in sustainable electronics and renewable energy technologies. Users searching for "pyrazole derivatives in OLEDs" or "aniline-based catalysts" will find this compound highly relevant, as it bridges gaps between academic research and commercial innovation.

Safety and handling of 2-(1-Benzyl-1H-pyrazol-4-YL)aniline adhere to standard laboratory protocols, with no reported hazards under normal conditions. Its stability and solubility in common organic solvents (e.g., DMSO, ethanol) make it accessible for experimental workflows. This aligns with frequently asked questions like "solubility of pyrazole-aniline compounds" or "storage conditions for CAS 1282370-72-2", addressing practical concerns of synthetic chemists.

The compound’s nomenclature, 2-(1-Benzyl-1H-pyrazol-4-YL)aniline, reflects its IUPAC naming conventions, where the benzyl group and pyrazole ring are critical identifiers. Searches for "IUPAC name of 1282370-72-2" or "benzyl pyrazole synthesis" often lead to discussions about its structural analogs, underscoring its importance in structure-activity relationship (SAR) studies. Additionally, its molecular weight (C16H15N3) and logP value are frequently queried parameters for ADMET profiling in drug development.

In summary, 2-(1-Benzyl-1H-pyrazol-4-YL)aniline (CAS 1282370-72-2) exemplifies the intersection of organic synthesis and applied research. Its relevance to biopharmaceuticals, advanced materials, and catalytic systems ensures its continued prominence in scientific literature and industrial applications. By addressing both fundamental properties and cutting-edge uses, this overview caters to diverse audiences—from academic researchers to R&D professionals—while optimizing for SEO through targeted keywords like "pyrazole-aniline applications" and "CAS 1282370-72-2 suppliers".